Cas no 91700-91-3 (TAN 420C)

• Product Name: TAN 420C
• CAS No: 91700-91-3
• MF: C₂₉H₄₂N₂O₉
• MW: 562.65
• CID: 812414
• PubChem ID: 44559805
• Update Time: 2024-10-26

TAN 420C Chemical and Physical Properties

Names and Identifiers

• Geldanamycin,18,21-didehydro-17-demethoxy-18,21-dideoxo-18,21-dihydroxy-15-methoxy-, (15R)-
• ANTIBIOTIC TAN 420C
• TAN 420C
• CID 102060431
• (15R)-18,21-Didehydro-17-demethoxy-18,21-dideoxo-18,21-dihydroxy-15-methoxygeldanamycin
• Antibiotic TAN-420C
• TAN-420C
• DihydroherbiMycin C
• Geldanamycin, 18,21-didehydro-17-demethoxy-18,21-dideoxo-18,21-dihydroxy-15-methoxy-, (15R)-
• 91700-91-3
• dihydro-herbimycin B
• [(4E,6Z,8S,9S,10E,12S,13R,14S,16S,17R)-13,20,22-trihydroxy-8,14,17-trimethoxy-4,10,12,16-tetramethyl-3-oxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18(22),19-hexaen-9-yl] carbamate
• CHEMBL487814
• TAN 420C, TAN-420C, TAN 420C, TAN420C, Dihydroherbimycin C

• Inchi： 1S/C29H42N2O9/c1-15-9-8-10-22(37-5)27(40-29(30)36)17(3)11-16(2)24(33)23(38-6)12-18(4)26(39-7)20-13-19(32)14-21(25(20)34)31-28(15)35/h8-11,13-14,16,18,22-24,26-27,32-34H,12H2,1-7H3,(H2,30,36)(H,31,35)/b10-8-,15-9-,17-11-/t16-,18-,22-,23-,24+,26+,27-/m0/s1
• InChI Key： QCXSABHHRSWSID-KXYBGFONSA-N
• SMILES： O(C)[C@@H]1[C@@H]([C@@H](C)C=C(C)[C@@H]([C@H](C=CC=C(C)C(NC2C=C(C=C(C=2O)[C@@H]([C@@H](C)C1)OC)O)=O)OC)OC(N)=O)O |c:11,t:6,13|

Computed Properties

• Exact Mass: 562.28903092g/mol
• Monoisotopic Mass: 562.28903092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 5
• Complexity: 937
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170
• XLogP3: 2.2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 733.7±60.0 °C(Predicted)
• Solubility: DMF: soluble,DMSO: soluble,Ethanol: soluble,Methanol: soluble
• pka: 9.90±0.70(Predicted)

TAN 420C Security Information

• Storage Condition：Store at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams